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Compound of Interest

Compound Name: (R)-6-Chlorochroman-4-amine hcl

CAS No.: 1257526-90-1

Cat. No.: B2915475

Get Quote

Executive Summary & Immediate Action
Do not dispose of this compound down the drain. (R)-6-Chlorochroman-4-amine hydrochloride

is a halogenated organic amine salt.[1] Its disposal is strictly regulated due to the presence of

the chlorine atom, which generates corrosive hydrochloric acid gas upon incineration, and the

amine functionality, which possesses biological activity.[2]

Disposal Classification:Halogenated Organic Solid (or Liquid, if dissolved).[2] RCRA Status

(US): Not P-listed, but typically regulated as "Toxic" or "Irritant" characteristic waste; must be

segregated from non-halogenated streams.[1]

Safety Profile & Hazard Assessment
Before handling waste, you must understand the specific hazards that dictate the disposal

method.[2] As a chiral amine salt, this compound is stable but bioactive.[2]

Chemical Identity[1][2]
Compound: (R)-6-Chlorochroman-4-amine hydrochloride[1]
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CAS (Generic/Isomer): Check container.[3] (Note: Enantiomers like the (S)-form often carry

CAS 1956436-48-8; treat the (R)-form with identical precautions).[1]

Key Functional Groups:

Chroman Ring: Lipophilic, potential for bioaccumulation.[2]

Chlorine (C-6):CRITICAL FOR DISPOSAL. Mandates "Halogenated" waste stream.[1]

Amine HCl: Acidic salt form. pH < 6 in solution.

Hazard Data (GHS)
Hazard Type Code Description

Acute Toxicity H302 Harmful if swallowed.[1][4]

Irritation H315/H319
Causes skin and serious eye

irritation.[4][5][6]

Respiratory H335
May cause respiratory irritation

(dust hazard).

Required PPE[1][2][4]
Gloves: Nitrile (0.11 mm minimum thickness).

Respiratory: N95 (if handling dry powder) or Fume Hood (if volatile solvents are present).

Eyes: Chemical splash goggles (safety glasses are insufficient for amine salts which can be

corrosive to corneal tissue).

The "Why": The Science of Halogenated Disposal
Why can't this go in the general organic waste bin?

Incineration Chemistry: Standard organic waste is incinerated. When non-halogenated

organics burn, they produce CO₂ and H₂O.[2] When chlorinated compounds burn, they

produce HCl gas.[2]
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Scrubber Requirements: Incinerators must use specific alkaline scrubbers to neutralize this

acid gas. If you mix this compound into a "Non-Halogenated" drum, you risk damaging the

incinerator infrastructure or violating emissions permits.[2]

Amine Reactivity: As an HCl salt, this compound is acidic. Mixing it with strong bases or

cyanides in a waste drum can generate heat or toxic gas (HCN).

Operational Disposal Protocol
Scenario A: Disposal of Solid Waste (Pure Substance)
Best Practice: Minimize volume. Do not dissolve solids just to dispose of them.[2]

Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1] Glass is acceptable

but poses a breakage risk.

Labeling: Apply a hazardous waste label.

Constituents: "(R)-6-Chlorochroman-4-amine HCl".[1]

Hazard Checkboxes: [x] Toxic [x] Irritant.

Stream Name: "Halogenated Organic Solid".

Segregation: Place the jar in the Halogenated Solids satellite accumulation area.

Hand-off: Seal the container. Wipe the exterior with a damp paper towel (dispose of towel as

solid waste) before transfer to EHS personnel.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Mother Liquors)
Scenario: You have the compound dissolved in Methanol, DCM, or Water.[2]

Identify the Solvent:

If dissolved in DCM/Chloroform: The solvent is already halogenated.
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If dissolved in Methanol/Ethanol/Water: The solute (the amine) makes the entire solution a

halogenated waste stream.

pH Check: Dip a pH strip. If pH < 4 (likely due to HCl salt), do not neutralize unless your

facility explicitly requires it.[2] Neutralization generates heat and salts that can clog waste

lines.

Note: If pH is extremely low (<2), tag as "Acidic Halogenated Waste" to alert disposal

teams.[2]

Bulking: Pour into the Halogenated Organic Solvents carboy (Red can/drum).

Critical: Never pour into the "Non-Halogenated" (White/Blue) can. Even trace chlorine

(>1,000 ppm) reclassifies the whole drum.

Visual Workflow: Disposal Decision Tree

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2915475?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
(R)-6-Chlorochroman-4-amine HCl

Physical State?

Solid / Powder Solution / Mother Liquor

Place in HDPE Jar

Label: 'Halogenated Organic Solid'

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halo Solvent
(MeOH, Water, EtOAc)

Dispose in:
HALOGENATED SOLVENT Stream

CRITICAL STEP:
Solute contaminates Solvent

Re-classify as Halogenated

Click to download full resolution via product page

Figure 1: Decision logic for segregating chlorochroman derivatives. Note that non-halogenated

solvents become halogenated waste streams once this solute is added.[2][1]
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Emergency Procedures (Spills)
If (R)-6-Chlorochroman-4-amine HCl is spilled outside a containment hood:

Evacuate: If a large amount of dry powder is airborne, evacuate the immediate area to let

dust settle.

PPE Up: Don double nitrile gloves, goggles, and N95 mask.[2]

Dry Spill:

Do not sweep vigorously (creates dust).

Cover with wet paper towels to dampen.

Scoop into a bag/jar. Label as hazardous waste.[7][8]

Wet Spill (Solution):

Cover with an absorbent pad or vermiculite.

Neutralization (Optional but recommended for safety): Sprinkle Sodium Bicarbonate (

) over the spill. The HCl salt will react (fizz) to form harmless NaCl and CO₂.

Collect the resulting paste as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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